3-fluoro-4-phenyl-N-[5-[3-pyridin-3-yl-5-(trifluoromethyl)pyrazol-1-yl]pyridin-2-yl]benzamide

• Molecular Formula: C27H17F4N5O
• Molecular Weight: 503.4 g/mol
• IUPAC Name: 3-fluoro-4-phenyl-N-[5-[3-pyridin-3-yl-5-(trifluoromethyl)pyrazol-1-yl]pyridin-2-yl]benzamide
• InChI: InChI=1S/C27H17F4N5O/c28-22-13-18(8-10-21(22)17-5-2-1-3-6-17)26(37)34-25-11-9-20(16-33-25)36-24(27(29,30)31)14-23(35-36)19-7-4-12-32-15-19/h1-16H,(H,33,34,37)
• InChI Key: QPQWTXYSJPGPST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C=C(C=C2)C(=O)NC3=NC=C(C=C3)N4C(=CC(=N4)C5=CN=CC=C5)C(F)(F)F)F

Description

BI 2049 is a novel compound that has garnered significant interest in the scientific community due to its potential applications in various fields, including chemistry, biology, medicine, and industry. This compound is known for its unique chemical properties and its ability to interact with specific molecular targets, making it a valuable tool for research and development.

Preparation Methods

The synthesis of BI 2049 involves several steps, including the preparation of intermediates and the final compound. The synthetic routes typically involve the use of various reagents and catalysts to achieve the desired chemical structure. Common methods include:

Cycloaddition Reactions: These reactions are used to form the core structure of BI 2049.

Oxidation Protocols: In situ oxidation using bromine or other oxidizing agents can be used to achieve the desired oxidation state of the compound.

Hydrothermal Synthesis: This method involves the use of high temperatures and pressures to facilitate the formation of the compound.

Chemical Reactions Analysis

BI 2049 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents such as bromine, leading to the formation of different oxidation states.

Reduction: Reduction reactions can be carried out using common reducing agents like sodium borohydride.

Substitution: Substitution reactions can occur with various nucleophiles, leading to the formation of substituted derivatives.

Cycloaddition: As mentioned earlier, cycloaddition reactions are crucial in the synthesis of BI 2049.

Scientific Research Applications

BI 2049 has a wide range of applications in scientific research, including:

Chemistry: It is used as a chemical probe to study the function of specific proteins and enzymes.

Biology: The compound is employed in cellular assays to investigate its effects on various biological pathways.

Medicine: BI 2049 is being explored for its potential therapeutic applications, particularly in the treatment of diseases such as cancer and neurological disorders.

Industry: The compound’s unique properties make it useful in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of BI 2049 involves its interaction with specific molecular targets, such as enzymes and receptors. The compound binds to these targets, modulating their activity and leading to various biological effects. For example, BI 2049 may inhibit the activity of certain enzymes, thereby affecting the metabolic pathways in which these enzymes are involved .

Comparison with Similar Compounds

BI 2049 can be compared with other similar compounds, such as BI 1935 and BI 425809. While all these compounds share some common features, BI 2049 is unique in its specific molecular targets and the pathways it affects . Here are some similar compounds:

BI 1935: A potent inhibitor of soluble epoxide hydrolase, used in both in vitro and in vivo experiments.

BI 425809: A glycine transporter inhibitor, explored for its potential in treating cognitive impairment associated with schizophrenia.